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Compound of Interest

Compound Name: 1-Linoleoyl-2-oleoyl-rac-glycerol

Cat. No.: B3207621

Introduction

1-Linoleoyl-2-oleoyl-rac-glycerol is a specific diacylglycerol (DAG) of interest in lipid
biochemistry, nutrition, and drug development. Diacylglycerols serve as important signaling
molecules and are precursors for the synthesis of various functional lipids like phospholipids.[1]
The precise positioning of fatty acids on the glycerol backbone dictates the molecule's
physicochemical properties and biological activity. Enzymatic synthesis offers a superior
alternative to chemical methods for producing such structured lipids, providing high specificity
under mild reaction conditions, which prevents the degradation of sensitive polyunsaturated
fatty acids and results in fewer byproducts.[2][3][4]

This application note details a two-step enzymatic protocol for the synthesis of 1-Linoleoyl-2-
oleoyl-rac-glycerol. The strategy employs specific lipases to first synthesize a
monoacylglycerol intermediate, which is then esterified with the second fatty acid. Lipases such
as those from Rhizomucor miehei (e.g., Lipozyme RM IM) and Candida antarctica (e.g.,
Novozym 435) are highly effective biocatalysts for these transformations.[2][5]

Principle
The synthesis is a two-step esterification process:

o Step 1: Synthesis of 1-monooleoyl-rac-glycerol. A 1,3-regiospecific lipase (e.g., Lipozyme
RM IM) is used to catalyze the esterification of glycerol with oleic acid. By using an excess of
glycerol, the reaction is driven towards the production of monoacylglycerol (MAG).
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» Step 2: Synthesis of 1-Linoleoyl-2-oleoyl-rac-glycerol. The purified 1-monooleoyl-rac-
glycerol intermediate is subsequently esterified with linoleic acid. This step typically uses a
non-specific lipase (e.g., Novozym 435) that can acylate the secondary hydroxyl group at the
sn-2 position. The reaction is conducted in a solvent-free system or a suitable organic
solvent under vacuum to remove the water byproduct and drive the reaction towards
synthesis.

Experimental Protocols
Protocol 1: Two-Step Enzymatic Synthesis of 1-
Linoleoyl-2-oleoyl-rac-glycerol

A. Materials and Reagents

Glycerol (=299% purity)

e Oleic Acid (299% purity)

e Linoleic Acid (=299% purity)

e Immobilized Lipase from Rhizomucor miehei (e.g., Lipozyme RM IM)
e Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)
e Organic Solvent (e.g., tert-butanol or hexane, HPLC grade)

« Molecular Sieves (3A, activated)

 Silica Gel for column chromatography

e Sodium Sulfate (anhydrous)

» Deionized Water

B. Enzyme Pre-treatment

To ensure low water content, which favors synthesis over hydrolysis, the immobilized lipases
should be dried in a desiccator over phosphorus pentoxide for at least 24 hours prior to use.[6]
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C. Step 1: Synthesis of 1-monooleoyl-rac-glycerol

Combine glycerol and oleic acid in a 2:1 molar ratio in a sealed glass reactor.

Add the pre-treated immobilized Rhizomucor miehei lipase (Lipozyme RM IM). A typical
enzyme load is 5-10% by total substrate weight.[5][7]

Add activated molecular sieves (approx. 30% w/w of substrates) to the mixture to adsorb the
water produced during esterification.[5]

Place the reactor in a temperature-controlled shaker or on a magnetic stirrer with a heating
mantle set to 60-65°C.[5]

Conduct the reaction for 3-5 hours with continuous stirring (e.g., 200-300 rpm).[7]

Monitor the reaction progress by taking small aliquots and analyzing them using Thin Layer
Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of fatty
acids.

Once the reaction reaches the desired conversion, stop the reaction by filtering out the
immobilized lipase. The enzyme can be washed with an organic solvent, dried, and stored
for reuse.

The resulting mixture containing 1-monooleoyl-rac-glycerol, unreacted substrates, and
byproducts is then purified using silica gel column chromatography.

D. Step 2: Synthesis of 1-Linoleoyl-2-oleoyl-rac-glycerol

In a clean, dry, sealed glass reactor, dissolve the purified 1-monooleoyl-rac-glycerol and
linoleic acid in a 1:1.5 molar ratio. A solvent-free system is often preferred.

Add the pre-treated immobilized Candida antarctica lipase B (Novozym 435). A typical
enzyme load is 5-10% by total substrate weight.[2]

Place the reactor under a vacuum to facilitate the removal of water formed during the
reaction.

Set the reaction temperature to 55-70°C and stir the mixture continuously.[2]
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e Conduct the reaction for 4-8 hours.[5][8] Monitor the formation of the target diacylglycerol
using TLC or HPLC.

 After the reaction is complete, stop the reaction by filtering to remove the lipase.

e The crude product is then purified, for instance by short-path vacuum distillation or silica gel
column chromatography, to isolate the 1-Linoleoyl-2-oleoyl-rac-glycerol.[9]

» Confirm the structure and purity of the final product using analytical techniques such as
HPLC, GC-MS, and NMR.

Data Presentation

The following table summarizes typical reaction conditions for the enzymatic synthesis of
diacylglycerols (DAGS) as reported in the literature, providing a reference for process
optimization.
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Experimental Workflow Diagram
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Step 1: Synthesis of 1-Monooleoyl-rac-glycerol
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Caption: Workflow for the two-step enzymatic synthesis of 1-Linoleoyl-2-oleoyl-rac-glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
e 2. Buy rac 1-Oleoyl-2-linoleoylglycerol | 106292-55-1 [smolecule.com]
o 3.researchgate.net [researchgate.net]

e 4. Future of Structured Lipids: Enzymatic Synthesis and Their New Applications in Food
Systems - PMC [pmc.ncbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]
e 6. benchchem.com [benchchem.com]

e 7. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol
with saturated fatty acids - PMC [pmc.ncbi.nim.nih.gov]

» 8. Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated
Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-
Lowering Functional Oil - PMC [pmc.ncbi.nim.nih.gov]

¢ 9. Solvent-free lipase-catalyzed preparation of diacylglycerols - PubMed
[pubmed.ncbi.nim.nih.gov]

e 10. Preliminary Study on Acyl Incorporation and Migration in the Production of 1,3-
diacylglycerol by Immobilized Lipozyme RM IM-catalyzed Esterification [jstage.jst.go.jp]

e 11. mdpi.com [mdpi.com]
e 12. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Application Note: Enzymatic Synthesis of 1-Linoleoyl-2-
oleoyl-rac-glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3207621#enzymatic-synthesis-of-1-linoleoyl-2-oleoyl-
rac-glycerol]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3207621?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/1-Linoleoyl_Glycerol.html
https://www.smolecule.com/products/s1794923
https://www.researchgate.net/publication/223371845_Enzymatic_Synthesis_of_Structured_Lipids
https://pmc.ncbi.nlm.nih.gov/articles/PMC9407428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9407428/
https://www.researchgate.net/profile/Badlishah_Baharin/publication/230091778_Lipase-catalysed_production_and_chemical_composition_of_diacylglycerols_from_palm_olein_deodoriser_distillate/links/5ac48aa1aca27218eabc5970/Lipase-catalysed-production-and-chemical-composition-of-diacylglycerols-from-palm-olein-deodoriser-distillate.pdf
https://www.benchchem.com/pdf/Investigating_the_enzymatic_synthesis_of_Linoleyl_1_glyceryl_ether.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3680111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3680111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9093691/
https://pubmed.ncbi.nlm.nih.gov/15315368/
https://pubmed.ncbi.nlm.nih.gov/15315368/
https://www.jstage.jst.go.jp/article/fstr/20/2/20_175/_article
https://www.jstage.jst.go.jp/article/fstr/20/2/20_175/_article
https://www.mdpi.com/2227-9717/13/9/2937
https://www.researchgate.net/publication/233363879_Production_of_diacylglycerols_using_lipase-catalyzed_esterification_and_glycerolysis?_tp=eyJjb250ZXh0Ijp7InBhZ2UiOiJzY2llbnRpZmljQ29udHJpYnV0aW9ucyIsInByZXZpb3VzUGFnZSI6bnVsbH19
https://www.benchchem.com/product/b3207621#enzymatic-synthesis-of-1-linoleoyl-2-oleoyl-rac-glycerol
https://www.benchchem.com/product/b3207621#enzymatic-synthesis-of-1-linoleoyl-2-oleoyl-rac-glycerol
https://www.benchchem.com/product/b3207621#enzymatic-synthesis-of-1-linoleoyl-2-oleoyl-rac-glycerol
https://www.benchchem.com/product/b3207621#enzymatic-synthesis-of-1-linoleoyl-2-oleoyl-rac-glycerol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3207621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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